Cas no 1805137-63-6 (3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine
• CAS No: 1805137-63-6
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4917009
• Update Time: 2025-05-22

3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-3-2-11-7(12)5(10)4(3)6(8)9/h2,6H,10H2,1H3,(H,11,12)
• InChI Key： MCLHXRLGXVSSNI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1N)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4

Additional information on 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine

3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No. 1805137-63-6)

3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine, a compound with the CAS registry number 1805137-63-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring structure with multiple substituents, exhibits unique chemical properties and potential applications in drug development and advanced materials.

The molecular structure of 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine is defined by a pyridine ring with amino, difluoromethyl, hydroxy, and methoxy groups attached at specific positions. The presence of these functional groups imparts the compound with diverse reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations due to its reactive substituents. For instance, the amino group can participate in nucleophilic reactions, while the hydroxy group can act as a hydrogen bond donor, enhancing its solubility in polar solvents. The methoxy group contributes to electronic effects, influencing the overall reactivity of the molecule.

Recent research has focused on the synthesis and characterization of 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine using green chemistry principles. Scientists have developed efficient catalytic methods to produce this compound with high yield and purity, reducing environmental impact compared to traditional synthesis routes.

In terms of biological activity, 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine has shown promising results in preliminary assays targeting enzyme inhibition and cellular signaling pathways. Its ability to modulate key enzymes involved in inflammatory responses suggests potential applications in anti-inflammatory drug development.

Moreover, this compound has been explored for its role in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The CAS registry number 1805137-63-6 serves as a unique identifier for this compound within chemical databases worldwide, facilitating its identification and tracking across various research domains.

In conclusion, 3-Amino-4-(difluoromethyl)-2-hydroxy-5-methoxypyridine (CAS No. 1805137-63-6) is a multifaceted compound with significant potential across diverse scientific disciplines. Ongoing research continues to uncover new applications and insights into its chemical behavior, underscoring its importance in contemporary chemistry and biology.